N-(4-fluorobenzyl)-N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]amine

• Molecular Formula: C20H25FN2O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]methanamine
• InChI: InChI=1S/C20H25FN2O2/c1-24-20-7-4-17(12-18(20)15-23-8-10-25-11-9-23)14-22-13-16-2-5-19(21)6-3-16/h2-7,12,22H,8-11,13-15H2,1H3
• InChI Key: UCKHRJJLBYYWOZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CNCC2=CC=C(C=C2)F)CN3CCOCC3

Description

N-(4-fluorobenzyl)-N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]amine, commonly known as FMe-MBZA, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of benzylamine derivatives and has been studied extensively for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FMe-MBZA is complex and involves multiple pathways. It has been shown to interact with various molecular targets, including protein kinase C, phospholipase C, and G protein-coupled receptors. FMe-MBZA has been shown to modulate the activity of these targets, leading to various biochemical and physiological effects. For example, in cancer therapy, FMe-MBZA induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In neuroprotection, FMe-MBZA protects neurons by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway.
Biochemical and Physiological Effects
FMe-MBZA has various biochemical and physiological effects that have been studied extensively. In cancer therapy, FMe-MBZA inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, FMe-MBZA protects neurons from oxidative stress and prevents neuronal death. In the treatment of cardiovascular diseases, FMe-MBZA improves cardiac function and reduces inflammation. FMe-MBZA has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

FMe-MBZA has several advantages and limitations for lab experiments. One advantage is its potential as a therapeutic agent in various scientific research applications. FMe-MBZA has been shown to have promising results in cancer therapy, neuroprotection, and treatment of cardiovascular diseases. Another advantage is its specificity for molecular targets, which may reduce the risk of off-target effects. However, FMe-MBZA also has several limitations, including its complex synthesis method and potential toxicity. Further research is needed to optimize the synthesis method and evaluate the safety and efficacy of FMe-MBZA in preclinical and clinical studies.

Future Directions

There are several future directions for the study of FMe-MBZA. One direction is the optimization of the synthesis method to achieve higher yields and purity. Another direction is the evaluation of the safety and efficacy of FMe-MBZA in preclinical and clinical studies. Further research is also needed to elucidate the mechanism of action of FMe-MBZA and identify potential molecular targets. In addition, the potential of FMe-MBZA as a therapeutic agent in other scientific research applications, such as immunotherapy and drug delivery, should be explored.

Synthesis Methods

The synthesis of FMe-MBZA involves a series of chemical reactions that require specialized equipment and expertise. The first step involves the reaction of 4-fluorobenzyl chloride with 4-methoxy-3-(4-morpholinylmethyl)benzylamine in the presence of a base to form the intermediate product. This intermediate product is then subjected to further reactions, including hydrogenation and deprotection, to yield the final product, FMe-MBZA. The synthesis of FMe-MBZA is a complex process that requires careful monitoring and optimization to achieve high yields and purity.

Scientific Research Applications

FMe-MBZA has been studied extensively for its potential as a therapeutic agent. It has shown promising results in various scientific research applications, including cancer therapy, neuroprotection, and treatment of cardiovascular diseases. In cancer therapy, FMe-MBZA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, FMe-MBZA has been shown to protect neurons from oxidative stress and prevent neuronal death. In the treatment of cardiovascular diseases, FMe-MBZA has been shown to improve cardiac function and reduce inflammation.